3-(3-isopropyl-1,2,4-oxadiazol-5-yl)-N,N-dimethyl-1-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related 1,2,4-oxadiazole compounds involves various chemical reactions starting from primary organic acids, esters, or hydrazides. These precursors undergo cyclization to form the oxadiazole ring, which is then further modified through various chemical reactions to introduce different substituents enhancing the compound's biological activities (Khalid et al., 2016).
Molecular Structure Analysis
Structural characterization and analysis of similar 1,2,4-oxadiazole derivatives, including X-ray diffraction studies, confirm the typical features of this heterocyclic class. The oxadiazole ring often contributes to the compound's rigidity and planarity, affecting its interaction with biological targets (Sanjeevarayappa et al., 2015).
Chemical Reactions and Properties
These compounds can undergo various chemical reactions, including nucleophilic substitutions, depending on the substituents attached to the oxadiazole ring. The chemical behavior can significantly impact their biological efficacy and interaction with biological targets (Krasavin et al., 2014).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystallinity are crucial for the compound's drug-likeness and bioavailability. These properties are determined by the compound's molecular structure and can be studied using techniques like NMR, LCMS, and IR spectroscopy (Yu et al., 2009).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and the nature of interactions with other molecules, are essential for understanding the compound's pharmacodynamics and pharmacokinetics. These properties are influenced by the compound's electronic structure and functional groups (Saeed et al., 2020).
properties
IUPAC Name |
N,N-dimethyl-3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N4O2/c1-9(2)11-14-12(19-15-11)10-6-5-7-17(8-10)13(18)16(3)4/h9-10H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGZIYWDRQRDHKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)C2CCCN(C2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.